Cas no 1476769-24-0 (4,6-Dichloro-1H-indole-3-carboxylic acid)

4,6-Dichloro-1H-indole-3-carboxylic acid is a halogenated indole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include a dichloro-substituted indole core and a carboxylic acid functional group at the 3-position, enabling versatile reactivity in heterocyclic chemistry. This compound serves as a valuable intermediate for the development of biologically active molecules, particularly in medicinal chemistry applications targeting indole-based scaffolds. The electron-withdrawing chloro substituents enhance its electrophilic character, facilitating selective transformations. Its high purity and well-defined structure make it suitable for precise synthetic modifications, including cross-coupling reactions and derivatization for drug discovery.

4,6-Dichloro-1H-indole-3-carboxylic acid structure

1476769-24-0 structure

Product name:4,6-Dichloro-1H-indole-3-carboxylic acid

CAS No:1476769-24-0

MF:C₉H₅Cl₂NO₂

MW:230.047500371933

MDL:MFCD32154208

CID:4784685

PubChem ID:103428018

4,6-Dichloro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,6-dichloro-1H-indole-3-carboxylic acid
- ClC1=C2C(=CNC2=CC(=C1)Cl)C(=O)O
- 4,6-Dichloro-1H-indole-3-carboxylic acid
- MDL： MFCD32154208
- Inchi： 1S/C9H5Cl2NO2/c10-4-1-6(11)8-5(9(13)14)3-12-7(8)2-4/h1-3,12H,(H,13,14)
- InChI Key： MAKXOERADUJRCA-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=C1C(C(=O)O)=CN2)Cl

Computed Properties

Exact Mass: 228.9697338g/mol
Monoisotopic Mass: 228.9697338g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.1
XLogP3: 2.8

4,6-Dichloro-1H-indole-3-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	222692-1g	4,6-Dichloro-1H-indole-3-carboxylic acid, 95% min	1476769-24-0	95%	1g	$1575.00	2023-09-09
Matrix Scientific	222692-5g	4,6-Dichloro-1H-indole-3-carboxylic acid, 95% min	1476769-24-0	95%	5g	$4200.00	2023-09-09